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Compound of Interest

Compound Name: 3-Aminobenzylamine

Cat. No.: B1275103 Get Quote

An In-depth Technical Guide to 3-Aminobenzylamine

Core Compound Identification
CAS Number: 4403-70-7[1][2][3]

Chemical Name: 3-Aminobenzylamine[2]

Synonyms: 3-(Aminomethyl)aniline, m-Aminobenzylamine[2][4]

Physicochemical Properties
3-Aminobenzylamine is an organic compound that serves as a versatile intermediate in

various chemical syntheses.[1] It is characterized as a bifunctional molecule, containing both a

primary aromatic amine and a primary benzylic amine group.[1] At room temperature, it can

exist as a pale brown low-melting solid or a colorless to pale yellow liquid with a faint amine-like

odor.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source(s)

Molecular Formula C₇H₁₀N₂ [1][2][3]

Molecular Weight 122.17 g/mol [2][3][5]

Appearance
Pale brown low melting solid;

Colorless to pale yellow liquid
[1][2]

Melting Point 41-45 °C [2][6]

Boiling Point 134 °C at 4 mmHg [2][6][7]

Density 1.093 ± 0.06 g/cm³ (Predicted) [2][6]

Solubility Soluble in water and Methanol [1][2][7]

pKa 9.22 ± 0.10 (Predicted) [1][2]

Flash Point >110 °C [2][6]

Safety and Handling
3-Aminobenzylamine is classified as a hazardous substance and requires careful handling in

a laboratory or industrial setting.[3][8] It is harmful if swallowed, causes severe skin burns and

eye damage, and is toxic to aquatic life with long-lasting effects.[2][5][8][9]

Table 2: GHS Hazard Information

Pictogram Signal Word Hazard Statements

alt text

alt text

alt text

Danger

H302: Harmful if swallowed.[2]

[5][8] H314: Causes severe

skin burns and eye damage.[2]

[5][8] H410/H411: Very

toxic/toxic to aquatic life with

long lasting effects.[2][7][8]

Handling and Storage:
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Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[8][9] A full-face respirator should be used if exposure limits are exceeded.[8]

Handling Precautions: Do not breathe dust or mists.[7][9] Avoid release to the environment.

[7][8][9] Do not eat, drink, or smoke when using this product.[7][8]

Storage Conditions: Store in a cool, dry place at 2-8°C, protected from light and under an

inert gas atmosphere as it is air sensitive.[2][6][7][9] Store locked up.[7][8]

Applications in Research and Development
3-Aminobenzylamine is a key building block in medicinal chemistry and materials science.[1]

Pharmaceutical and Agrochemical Intermediate: It serves as a precursor for the synthesis of

bioactive molecules, enzyme inhibitors, and receptor ligands.[1] It is considered an important

pharmaceutical intermediate.[2]

Polymer Chemistry: The compound is used in the preparation of polymers.[1] For instance, it

is used as a monomer for the synthesis of poly(3-aminobenzylamine) (PABA), a conductive

polymer employed in the development of electrochemical biosensors for detecting

neurotransmitters like dopamine.[10] It can also be used as a raw material for polyimides.

Curing Agent: It functions as a curing agent for epoxy resins.[2]

Dyes and Specialty Chemicals: It is also utilized in the manufacturing of dyes and other

specialty chemicals.[1]

Experimental Protocols
Synthesis of 3-Aminobenzylamine
Several synthetic routes for 3-aminobenzylamine have been reported, typically involving the

reduction of a nitro-substituted precursor.

Method 1: Reduction of m-Nitrobenzylamine

This method involves the catalytic hydrogenation of m-nitrobenzylamine.
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Reactants: m-Nitrobenzylamine (13.6 g, 0.1 mol), Tetrahydrofuran (70 ml), Raney Nickel

catalyst (2 g).[11]

Procedure:

The reactants are added to a high-pressure reactor.[11]

The reactor is filled with hydrogen gas, and the pressure is maintained at 30-35 kg/cm ²G

with vigorous stirring.[11]

The reaction is conducted at a temperature of 40-50°C for 2 hours.[11]

After the reaction is complete, the catalyst is removed by filtration.[11]

The solvent is removed by vacuum vaporization to yield the final product, m-

aminobenzylamine.[11]

Yield: 87.6% with a purity of 99.9% as determined by gas chromatography.[11]

Method 2: Synthesis from m-Nitrobenzaldehyde Oxime

This procedure involves the reduction of an oxime precursor.

Reactants: m-Nitrobenzaldehyde oxime (16.6 g, 0.1 mol), p-toluenesulfonic acid (9.5 g, 0.05

mol), 5% Pt-C catalyst (0.5 g), Dioxane (75 mL).[2]

Procedure:

All reactants are added to a sealed glass vessel under a hydrogen-filled atmosphere with

vigorous stirring.[2]

The reaction proceeds for 8 hours at a temperature of 30°C to 40°C.[2]

Upon completion, the mixture is filtered to remove the catalyst.[2]

35 g (0.3 mol) of 35% aqueous sodium hydroxide is added to the filtrate.[2]
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The mixture is stirred and allowed to separate into layers. The lower aqueous layer is

discarded.[2]

The upper organic layer is distilled to obtain the final product.[2]

Yield: 72.9% with a purity of 99.3% by gas chromatography.[2]
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Method 1: Reduction of m-Nitrobenzylamine

Method 2: From m-Nitrobenzaldehyde Oxime

m-Nitrobenzylamine H₂, Raney Ni
THF, 40-50°C 3-Aminobenzylamine

m-Nitrobenzaldehyde

m-Nitrobenzaldehyde Oxime

Hydroxylamine

H₂, Pt-C
p-TsOH, Dioxane 3-Aminobenzylamine
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3-Aminobenzylamine

Reactive Intermediate
(e.g., Carbamoyl)

Bioactivation
(e.g., P450)

3-Aminobenzaldehyde

Oxidative
Deamination

Glutathione (GSH)
Conjugate

Conjugation with GSH

3-Aminobenzoic Acid

Oxidation

Glycine Conjugate
(Hippuric Acid Analog)

Conjugation
with Glycine
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1. Synthesize PABA from
3-Aminobenzylamine Monomer

3. Layer-by-Layer (LBL) Deposition
of PABA and PSS

2. Prepare FTO Substrate

4. Characterize & Optimize Film
(SEM, CV)

5. Electrochemical Detection of Dopamine
(CV, Amperometry)

6. Evaluate Sensor Performance
(Sensitivity, Selectivity, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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